Cas no 220875-89-8 (1H-Tetrazole, 5-[4-(chloromethyl)phenyl]-1-methyl-)

• Product Name: 1H-Tetrazole, 5-[4-(chloromethyl)phenyl]-1-methyl-
• CAS No: 220875-89-8
• MF: C₉H₉ClN₄
• MW: 208.64755988121
• CID: 1406535
• PubChem ID: 21891741
• Update Time: 2025-04-20

1H-Tetrazole, 5-[4-(chloromethyl)phenyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-[4-(chloromethyl)phenyl]-1-methyl-
• LNQNHFJDNQJCGS-UHFFFAOYSA-N
• SCHEMBL709279
• 220875-89-8
• 4-(1-methyltetrazol-5-yl)benzyl chloride
• 5-[4-(Chloromethyl)phenyl]-1-methyl-1H-tetrazole
• DTXSID301237615

• Inchi： 1S/C9H9ClN4/c1-14-9(11-12-13-14)8-4-2-7(6-10)3-5-8/h2-5H,6H2,1H3
• InChI Key： LNQNHFJDNQJCGS-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)C1=NN=NN1C

Computed Properties

• Exact Mass: 208.05177
• Monoisotopic Mass: 208.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6